2-(4-bromo-2-methoxyphenoxy)-N'-[(E)-(3-bromophenyl)methylidene]acetohydrazide

• Molecular Formula: C16H14Br2N2O3
• Molecular Weight: 442.10 g/mol
• IUPAC Name: 2-(4-bromo-2-methoxyphenoxy)-N-[(E)-(3-bromophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H14Br2N2O3/c1-22-15-8-13(18)5-6-14(15)23-10-16(21)20-19-9-11-3-2-4-12(17)7-11/h2-9H,10H2,1H3,(H,20,21)/b19-9+
• InChI Key: CRINFUVZRNWTTQ-DJKKODMXSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)Br)OCC(=O)N/N=C/C2=CC(=CC=C2)Br
• Canonical SMILES: COC1=C(C=CC(=C1)Br)OCC(=O)NN=CC2=CC(=CC=C2)Br

Description

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide is a synthetic organic compound with potential applications in various fields of scientific research. This compound is characterized by the presence of bromine atoms, methoxy groups, and hydrazide functionalities, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the phenoxyacetohydrazide intermediate: This step involves the reaction of 4-bromo-2-methoxyphenol with chloroacetyl chloride in the presence of a base, such as triethylamine, to form 2-(4-bromo-2-methoxyphenoxy)acetyl chloride. This intermediate is then reacted with hydrazine hydrate to yield 2-(4-bromo-2-methoxyphenoxy)acetohydrazide.

Condensation reaction: The final step involves the condensation of 2-(4-bromo-2-methoxyphenoxy)acetohydrazide with 3-bromobenzaldehyde in the presence of an acid catalyst, such as acetic acid, to form the desired product, 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The bromine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Sodium azide, potassium cyanide, thiols, polar aprotic solvents.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with different functional groups replacing the bromine atoms.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It may serve as a probe or ligand in biochemical assays to study enzyme interactions and receptor binding.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its hydrazide and phenoxy functional groups. These interactions may involve hydrogen bonding, hydrophobic interactions, and covalent bonding, leading to modulation of the target’s activity and subsequent biological effects .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-2-(2-(4-methoxyphenoxy)acetyl)carbohydrazonoyl)phenyl 3-methylbenzoate
• 4-bromo-2-(2-(2-methoxyphenoxy)acetyl)carbohydrazonoyl)phenyl 2-methylbenzoate
• 2-bromo-4-methoxyphenol

Uniqueness

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(3-bromophenyl)methylidene]acetohydrazide is unique due to its specific combination of bromine atoms, methoxy groups, and hydrazide functionalities. This combination imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research applications .